4-({[tert-Butyl(dimethyl)silyl]oxy}methyl)piperidine

• IUPAC Name: tert-butyl-dimethyl-(piperidin-4-ylmethoxy)silane
• InChI: InChI=1S/C12H27NOSi/c1-12(2,3)15(4,5)14-10-11-6-8-13-9-7-11/h11,13H,6-10H2,1-5H3
• InChI Key: CCMAPYHFGQTFQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1CCNCC1
• Molecular Formula: C12H27NOSi
• DSSTOX Substance ID: DTXSID50736226
• Molecular Weight: 229.43 g/mol
• CAS RN: 204580-41-6

Description

“4-({[tert-Butyl(dimethyl)silyl]oxy}methyl)piperidine” is a chemical compound. It is a potential precursor to biologically active natural products.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The synthesis typically starts from commercially available materials. The key step of the synthesis involves the introduction of the TBS-protected side chain at the appropriate position. This is achieved through the Horner–Wadsworth–Emmons olefination.

Scientific Research Applications

Synthesis and Structural Studies

• Stereoselective Synthesis of Piperidine Derivatives : Research demonstrates the synthesis of tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone with various treatments leading to N-Boc piperidine derivatives fused with oxygen heterocycles. These derivatives undergo cyclization into stereochemically homogeneous systems (Moskalenko & Boev, 2014).
• Structural Analysis of tert-Butyl Piperidine-1-carboxylate Derivatives : A study focused on the formation of tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate, analyzing the structural relationship between the pyrazole and piperidine rings (Richter et al., 2009).

Chemical Synthesis and Optimization

• Synthesis of Key Intermediates : Tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate in drug synthesis, was efficiently produced through a multi-step process including acylation and sulfonation (Wang et al., 2015).
• Efficient Synthesis of Piperidine Dicarboxylate : An effective synthesis method for producing 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, an intermediate for nociceptin antagonists, was developed (Jona et al., 2009).

Application in Biological and Medicinal Research

• Synthesis of Biological Active Alkaloids : Research illustrated the use of piperidine-1-carboxylic acid tert-butyl ester derivatives in the stereoselective synthesis of alkaloids like sedridine and coniine, demonstrating its versatility as a chiral building block (Passarella et al., 2005).
• Study of Piperidine Derivatives in Receptor Binding : An investigation into N-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl derivatives of various methylpiperidines explored sigma-subtype affinities and selectivities, contributing to tumor research and therapy (Berardi et al., 2005).

Safety And Hazards

Related compounds can cause skin irritation, serious eye irritation, and are flammable.

Future Directions

“4-({[tert-Butyl(dimethyl)silyl]oxy}methyl)piperidine” and related compounds are potential precursors to biologically active natural products. Therefore, they could be used in the synthesis of new drugs or other biologically active compounds.

Synthesis routes and methods

Procedure details

Piperidin-4-ylmethanol (2.50 g, 21.7 mmol), t-butylchlorodimethylsilane (4.13 g, 23.9 mmol), and imidazole (1.48 g, 21.7 mmol) were dissolved in dichloromethane (25 mL) and stirred at room temperature for 18 hours. The reaction was added to aqueous NaHCO3 (200 mL, 50% saturated) and extracted with dichloromethane (3×150 mL). The combined organics were dried (MgSO4) and evaporated to give a yellow oil. Silica gel chromatography (gradient elution dichloromethane+2.5% TEA/0-10% methanol) gave a soft white solid, which was then added to 0.5 M NaOH (100 mL) and extracted with dichloromethane+10% methanol (3×100 mL). The combined organics were dried (MgSO4) and evaporated to give compound 284 as a pale yellow oil (4.75 g).